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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,3-
Dichlorotoluene (CAS No. 32768-54-0). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Introduction

2,3-Dichlorotoluene is a colorless, combustible liquid with a toluene-like odor.[1] It is insoluble
in water and is used as a reagent in organic synthesis, including in the manufacturing of
pharmaceuticals like Lamotrigine and Felodipine.[2][3] Due to its hazardous nature, strict safety
protocols must be followed during its handling and storage.

Hazard Identification
2,3-Dichlorotoluene is classified as a hazardous chemical.[4] Key hazards include:

o Flammability: Combustible liquid.[4][5][6] Vapors may form explosive mixtures with air and
can travel to an ignition source and flash back.[1]

e Health Hazards:
o Causes skin and serious eye irritation.[4][7]

o May cause respiratory irritation.[4][7]
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o Harmful if inhaled.[5]
o May cause gastrointestinal irritation if ingested.[1]

o The toxicological properties have not been fully investigated, and effects from exposure
may be delayed.[1]

Quantitative Data

A summary of the key physical and chemical properties of 2,3-Dichlorotoluene is provided in
the table below for easy reference.

Property Value Source
Molecular Formula C7HeCl2 [2]
Molecular Weight 161.03 g/mol [8]
Appearance Clear, colorless liquid [1]14]
Odor Toluene-like [1]
Melting Point 6 °C/42.8 °F [2][4][8]
Boiling Point 207-208 °C / 404.6-406.4 °F [2][41[8]
Density 1.228 g/mL at 25 °C [21[31[8]
Flash Point 83°C/181.4°F [4]
Water Solubility Insoluble [1112][8]
Vapor Density 5.6 [4]

Experimental Protocols

Proper PPE is mandatory when handling 2,3-Dichlorotoluene to prevent exposure.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[1][4] A face
shield may also be necessary.
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[4]

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if
working in a poorly ventilated area or when there is a risk of inhalation.[1] Follow OSHA
respirator regulations in 29 CFR 1910.134.[1]

Wash hands and any exposed skin thoroughly after handling.[4]

Use only in a well-ventilated area or outdoors.[4]

Avoid breathing mist, vapors, or spray.[4][7]

Keep away from heat, sparks, open flames, and hot surfaces.[1][4][5]
Keep containers tightly closed when not in use.[1][4]

Empty containers may retain product residue and can be dangerous. Do not pressurize, cut,
weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.

[1]

Store in a tightly closed container.[1][4]

Store in a cool, dry, and well-ventilated area.[1][4]

Keep away from sources of ignition.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[1][4]

Emergency Procedures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1]

 In case of skin contact: Get medical aid. Flush skin with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[1]
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« If inhaled: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid. Do not use mouth-to-mouth
resuscitation.[1]

« If ingested: Get medical aid. Do NOT induce vomiting. If the person is conscious and alert,
rinse their mouth and drink 2-4 cupfuls of milk or water.[1]

In the event of a spill, follow these steps:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated.

» Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[1]

o Contain the Spill: Use a spark-proof tool.[1] Absorb the spill with an inert material such as dry
sand, earth, or vermiculite.[1][9] Prevent runoff into storm sewers and ditches.[1]

o Collect and Dispose: Place the absorbed material into a suitable, labeled chemical waste
container for disposal.[1][9]

o Decontaminate: Clean the spill area thoroughly.

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]
Use water spray to cool fire-exposed containers.[1]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

e Hazards: During a fire, irritating and highly toxic gases such as hydrogen chloride and
carbon oxides may be generated.[1][4] Containers may explode when heated.[4]

Waste Disposal

Dispose of 2,3-Dichlorotoluene and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[4] Do not allow this chemical to
enter the environment.[4] Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste and ensure complete and accurate classification.[10]
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Visualization

The following diagram illustrates the logical workflow for the safe handling and storage of 2,3-
Dichlorotoluene.

-
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Caption: Workflow for Safe Handling of 2,3-Dichlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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